Cas no 1339017-44-5 (6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline)
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
-
- MDL: MFCD20393870
- Inchi: 1S/C10H11F2N/c1-6-10-7(2-3-13-6)4-8(11)5-9(10)12/h4-6,13H,2-3H2,1H3
- InChI Key: NHIPEBANBCDIDE-UHFFFAOYSA-N
- SMILES: C1(C)C2=C(C=C(F)C=C2F)CCN1
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3099012-1g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 1g |
$871.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-5g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 5g |
$2525.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-10g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 10g |
$3746.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-0.05g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 0.05g |
$732.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-0.1g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 0.1g |
$767.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-0.25g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 0.25g |
$801.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-0.5g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 0.5g |
$836.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-1.0g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 1.0g |
$871.0 | 2023-07-07 | ||
| Enamine | EN300-3099012-2.5g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 2.5g |
$1707.0 | 2023-09-05 | ||
| Enamine | EN300-3099012-5.0g |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline |
1339017-44-5 | 5.0g |
$2525.0 | 2023-07-07 |
6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline
Comprehensive Overview of 6,8-Difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1339017-44-5)
6,8-Difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1339017-44-5) is a fluorinated derivative of tetrahydroisoquinoline, a structural motif widely recognized in medicinal chemistry and drug discovery. This compound has garnered significant attention due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of fluorine atoms at the 6 and 8 positions enhances its metabolic stability and bioavailability, making it a valuable intermediate for designing novel bioactive molecules.
In recent years, the demand for fluorinated compounds has surged, driven by their unique physicochemical properties and therapeutic potential. Researchers and pharmaceutical companies are increasingly exploring 6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline as a building block for developing CNS-targeting drugs, given its structural similarity to neurotransmitters. This aligns with the growing interest in neurological disorders and mental health treatments, topics frequently searched in scientific and medical communities.
The synthesis of 6,8-Difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline typically involves multi-step organic reactions, including fluorination and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and efficiency, addressing the industry's focus on green chemistry and sustainable manufacturing. These keywords are highly relevant in current AI-driven drug discovery discussions, where automation and optimization are paramount.
From a pharmacological perspective, the tetrahydroisoquinoline core of this compound exhibits affinity for various receptors, including G-protein-coupled receptors (GPCRs) and ion channels. This versatility makes it a promising candidate for drug repurposing studies, a trending topic in personalized medicine. Additionally, its lipophilicity and blood-brain barrier permeability are critical factors explored in neurodegenerative disease research, another area of high public interest.
In agrochemical applications, 6,8-Difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline has been investigated for its potential as a pesticide intermediate. The fluorine substituents contribute to its stability under environmental conditions, a key consideration in crop protection strategies. This aligns with global searches for eco-friendly pesticides and sustainable agriculture solutions, reflecting broader societal concerns about food security and climate change.
Analytical characterization of this compound involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent quality control standards. The rise of AI-powered analytical tools has further streamlined these processes, a topic frequently searched by laboratory professionals and researchers seeking to optimize workflows.
As the scientific community continues to explore 6,8-Difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline, its potential in catalysis and material science is also being uncovered. The compound's ability to act as a ligand in transition metal catalysis has implications for renewable energy technologies, connecting to popular searches about clean energy innovation.
In conclusion, 6,8-Difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 1339017-44-5) represents a versatile and valuable compound with wide-ranging applications. Its relevance to drug discovery, agrochemical development, and advanced materials ensures continued interest from both academic and industrial sectors. The compound's alignment with trending topics like sustainability, AI in chemistry, and health innovation further enhances its significance in contemporary research landscapes.
1339017-44-5 (6,8-difluoro-1-methyl-1,2,3,4-tetrahydroisoquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)